Cas no 877964-38-0 (4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 877964-38-0
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD07850245
• CID: 2620788
• PubChem ID: 9115266
• Update Time: 2025-05-23

4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid
• VS-08154
• CS-0241853
• BBL025924
• 868-083-3
• EN300-23931
• DB-218815
• SY168477
• 4-chloro-1-methylpyrrole-2-carboxylic acid
• STL294799
• AKOS009085956
• 877964-38-0
• CKB96438
• SB63194
• MFCD07850245
• BLQFVHZDNOJQFF-UHFFFAOYSA-N
• Z166651272
• SCHEMBL1277680
• 4-chloro-1-methyl-1H-pyrrole-2-carboxylicacid
• F94328
• 4-chloro-1-methyl-pyrrole-2-carboxylic Acid

• MDL： MFCD07850245
• Inchi： 1S/C6H6ClNO2/c1-8-3-4(7)2-5(8)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： BLQFVHZDNOJQFF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N(C)C=1

Computed Properties

• Exact Mass: 159.0087061g/mol
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 129-131 °C
• Boiling Point: 305.9±22.0 °C at 760 mmHg
• Flash Point: 138.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid

4-Chloro-1-methyl-1H-pyrrole-2-carboxylic Acid (CAS No. 877964-38-0): A Comprehensive Overview

4-Chloro-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 877964-38-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug development.

The chemical structure of 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid consists of a pyrrole ring with a chlorine atom at the 4-position and a methyl group at the 1-position, along with a carboxylic acid functional group at the 2-position. This unique arrangement of substituents imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various research and development activities.

Recent studies have highlighted the potential of 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid in several areas, including its use as an intermediate in the synthesis of more complex molecules and its evaluation as a lead compound for drug discovery. The compound's ability to form stable derivatives and its reactivity with various functional groups make it a valuable starting material in synthetic chemistry.

In the context of medicinal chemistry, 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid has been investigated for its potential therapeutic applications. Research has shown that pyrrole derivatives, including this compound, exhibit a range of biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain pyrrole derivatives, including those derived from 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid, exhibit potent inhibitory effects on cancer cell proliferation.

The structural flexibility of 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid allows for the introduction of various substituents to modulate its biological activity. This property is particularly useful in drug design, where small modifications can significantly enhance the potency and selectivity of a compound. For example, researchers have explored the effects of substituting different functional groups at various positions on the pyrrole ring to optimize the pharmacological profile of 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid.

Beyond its potential as a therapeutic agent, 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid has also been studied for its role in materials science. Pyrrole derivatives are known for their ability to form conductive polymers, which have applications in electronic devices and sensors. The unique electronic properties of these polymers make them attractive candidates for developing advanced materials with improved performance characteristics.

In summary, 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 877964-38-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its chemical structure, reactivity, and biological properties make it an important molecule for ongoing research in medicinal chemistry, materials science, and synthetic chemistry. As new studies continue to uncover its full potential, 4-chloro-1-methyl-1H-pyrrole-2-carboxylic acid is likely to play an increasingly important role in advancing our understanding and utilization of pyrrole derivatives.